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Compound of Interest

Compound Name: 3-(Triethoxysilyl)propionitrile

Cat. No.: B1204622

Essential Safety and Handling Guide for 3-
(Triethoxysilyl)propionitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-(Triethoxysilyl)propionitrile (CAS No. 919-31-3). It is intended
for researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical and Physical Properties

A summary of the key quantitative data for 3-(Triethoxysilyl)propionitrile is provided below for
easy reference.
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Property

Value

Molecular Formula

CoH19NOs3Si

Molecular Weight 217.34 g/mol [1]

Appearance Liquid[2]

Density 0.979 g/mL at 25 °C[2]

Boiling Point 224 °CJ[2]

Flash Point 70.5 °C (158.9 °F) - closed cup[2][3][4]

Refractive Index

n20/D 1.414[2]

Storage Class

10 - Combustible liquids[2][3]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to minimize

exposure and ensure personal safety when handling 3-(Triethoxysilyl)propionitrile.

PPE Category

Specification

Eye Protection

Safety glasses with side-shields conforming to
EN166, or goggles.[5] A face shield may also be

necessary.[6]

Hand Protection

Chemical-resistant gloves (e.qg., Nitrile rubber).

[2][5] Gloves must be inspected prior to use.[5]

Skin and Body

Protective clothing, including a lab coat. For
larger quantities or risk of splashing, chemical-

resistant overalls or an apron should be worn.[7]

[8]

Respiratory

Use in a well-ventilated area. If ventilation is
inadequate, use a respirator with a type ABEK
(EN14387) filter.[2]
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Operational and Disposal Plans

Safe Handling Procedures:

o Engineering Controls: Handle 3-(Triethoxysilyl)propionitrile in a well-ventilated area,
preferably within a chemical fume hood.[7]

o Personal Hygiene: Wash hands thoroughly after handling.[5][7] Do not eat, drink, or smoke in
the work area.[6][7]

e Preventing Ignition: Keep away from heat, sparks, open flames, and other ignition sources.
[5][7] Use non-sparking tools and take precautionary measures against static discharge.[7]

Container Management: Keep containers tightly closed when not in use.[5][7]
Storage Plan:

» Store in a cool, dry, and well-ventilated place.[5][7]

» Keep the container tightly closed.[5][7]

o Store locked up.[7]

Disposal Plan:

Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[7]

Do not dispose of into drains.

Leave the chemical in its original container and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

First Aid Measures

Immediate action is crucial in the event of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration. Seek

immediate medical attention.[7][9]

Skin Contact

Immediately remove all contaminated clothing.
[7] Wash the affected area with plenty of soap
and water for at least 15 minutes.[7][9] Seek

immediate medical attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[7][10] Remove contact
lenses if present and easy to do.[7] Continue

rinsing. Seek immediate medical attention.[7]

Ingestion

Do NOT induce vomiting.[6][9] If the person is
conscious, rinse their mouth with water and give
small quantities of water to drink.[7][9] Never
give anything by mouth to an unconscious

person.[9] Seek immediate medical attention.[7]

Chemical Spill Workflow

The following diagram outlines the procedural steps for managing a spill of 3-

(Triethoxysilyl)propionitrile.
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Chemical Spill Occurs

Evacuate Immediate Area

l

Alert Supervisor and
Safety Personnel

l

Don Appropriate PPE
(Gloves, Goggles, Respirator,
Chemical Suit)

l

Contain the Spill with
Absorbent Material

l

Neutralize (if applicable)
Follow specific SDS guidance

l

Collect Absorbed Material
into a Labeled Waste Container

l

Decontaminate the Area

l

Dispose of Waste According
to Regulations

l

Complete Spill Report

Click to download full resolution via product page

Workflow for Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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